Cas no 91498-80-5 (2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy-
• CAS No: 91498-80-5
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 832355
• PubChem ID: 73013874
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 8-chloro-4-Methoxy-
• 8-CHLORO-4-METHOXY-2-NAPHTHALENECARBOXYLIC ACID
• 8-Chloro-4-methoxy-2-naphthoic acid
• 91498-80-5

• Inchi： 1S/C12H9ClO3/c1-16-11-6-7(12(14)15)5-9-8(11)3-2-4-10(9)13/h2-6H,1H3,(H,14,15)
• InChI Key： SSKZPOOTBWGDJR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C=C(C(=O)O)C=C21)OC

Computed Properties

• Exact Mass: 236.0240218g/mol
• Monoisotopic Mass: 236.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų